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For Researchers, Scientists, and Drug Development Professionals

Introduction
CBO-P11 is a macrocyclic peptide derived from vascular endothelial growth factor (VEGF) that

acts as a potent inhibitor of angiogenesis.[1] It functions by competitively blocking the binding

of VEGF₁₆₅ to its receptors, primarily Vascular Endothelial Growth Factor Receptor 2 (VEGFR-

2), and to a lesser extent, VEGFR-1.[1] This inhibition disrupts downstream signaling cascades,

leading to a reduction in endothelial cell proliferation, migration, and the activation of Mitogen-

Activated Protein (MAP) kinases, key processes in the formation of new blood vessels.[1]

These application notes provide detailed protocols for in vitro studies to evaluate the efficacy

and mechanism of action of CBO-P11.

Quantitative Data Summary
The following table summarizes the reported in vitro inhibitory concentrations (IC₅₀) of CBO-
P11 against key cellular processes involved in angiogenesis.
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Target/Process IC₅₀ Value
Cell Type/Assay
Conditions

VEGF₁₆₅ binding to VEGFR-1 700 nM Receptor binding assay

VEGF₁₆₅ binding to VEGFR-2 1.3 µM Receptor binding assay

Cell Proliferation 5.8 µM Not specified

Cell Migration 8.2 µM Not specified

Data sourced from product information sheets.[1]

Signaling Pathway
CBO-P11 exerts its anti-angiogenic effects by inhibiting the VEGF signaling pathway. The

diagram below illustrates the mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b12387859?utm_src=pdf-custom-synthesis
https://www.merckmillipore.com/IN/en/product/VEGF-Inhibitor-CBO-P11-Calbiochem,EMD_BIO-676496
https://www.benchchem.com/product/b12387859#cbo-p11-experimental-protocol-for-in-vitro-studies
https://www.benchchem.com/product/b12387859#cbo-p11-experimental-protocol-for-in-vitro-studies
https://www.benchchem.com/product/b12387859#cbo-p11-experimental-protocol-for-in-vitro-studies
https://www.benchchem.com/product/b12387859#cbo-p11-experimental-protocol-for-in-vitro-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12387859?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

